3-(6-methyl-2-methylsulfanyl-4-oxo-1H-pyrimidin-5-yl)propanoic acid

• IUPAC Name: 3-(6-methyl-2-methylsulfanyl-4-oxo-1H-pyrimidin-5-yl)propanoic acid
• InChI: InChI=1S/C9H12N2O3S/c1-5-6(3-4-7(12)13)8(14)11-9(10-5)15-2/h3-4H2,1-2H3,(H,12,13)(H,10,11,14)
• InChI Key: YIGOSKUSWLSRAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N=C(N1)SC)CCC(=O)O
• Molecular Formula: C9H12N2O3S
• Molecular Weight: 228.27 g/mol

Description

3-(6-methyl-2-methylsulfanyl-4-oxo-1H-pyrimidin-5-yl)propanoic acid is a chemical compound listed in the PubChem database It is known for its unique properties and applications in various scientific fields

Chemical Reactions Analysis

3-(6-methyl-2-methylsulfanyl-4-oxo-1H-pyrimidin-5-yl)propanoic acid undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts. The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield oxidized derivatives, while reduction reactions may produce reduced forms of the compound.

Scientific Research Applications

3-(6-methyl-2-methylsulfanyl-4-oxo-1H-pyrimidin-5-yl)propanoic acid has a wide range of scientific research applications. In chemistry, it is used as a reagent in various chemical reactions and as a precursor for the synthesis of other compounds. In biology, it may be used in studies involving cellular processes and molecular interactions. In medicine, this compound has potential therapeutic applications, although specific details on its medical uses are limited. In industry, it may be used in the production of materials or as a component in various industrial processes.

Mechanism of Action

The mechanism of action of 3-(6-methyl-2-methylsulfanyl-4-oxo-1H-pyrimidin-5-yl)propanoic acid involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. The exact molecular targets and pathways involved may vary depending on the specific application and context in which the compound is used.

Comparison with Similar Compounds

3-(6-methyl-2-methylsulfanyl-4-oxo-1H-pyrimidin-5-yl)propanoic acid can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with comparable chemical structures or properties. The comparison can help identify the distinct features and advantages of this compound over other compounds. Some similar compounds may include those listed in the PubChem database with similar chemical structures or functional groups.